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Compound of Interest

Compound Name: lopromide-d3

Cat. No.: B564850

An In-depth Technical Guide on the Physical and Chemical Properties of lopromide-d3

Introduction

lopromide-d3 is the deuterium-labeled form of lopromide, a non-ionic, water-soluble, iodinated
contrast agent used in medical imaging.[1] The incorporation of deuterium atoms (d3) in the
methoxy group creates a stable, heavier isotope version of the molecule. This makes
lopromide-d3 an ideal internal standard for quantitative analysis of lopromide in various
matrices by mass spectrometry-based methods, such as liquid chromatography-mass
spectrometry (LC-MS).[1][2] Its physical and chemical properties are nearly identical to those of
lopromide, but its increased mass is easily distinguishable by a mass spectrometer. This guide
provides a comprehensive overview of the core physical and chemical properties of
lopromide-d3, along with relevant experimental protocols for its analysis.

Physical and Chemical Properties

The physical and chemical properties of lopromide-d3 are summarized in the table below. For
comparative purposes, data for the non-deuterated lopromide are also included where
available.
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Property

lopromide-d3

lopromide

Molecular Formula

C1sH21Ds13N30s[1][3][4][5]

C1sH24I3N30s[6]

Molecular Weight 794.13 g/mol [1][3][4] 791.12 g/mol [6][7]
Exact Mass 793.8886 Da[g] 790.8698 Da[6]
CAS Number 1189947-73-6[3][4][5][8] 73334-07-3[6]
Appearance Solid[9] Solid[9]
) ) ) Broad transition at 160°C[9]
Melting Point Not available
[10]
N _ _ 840.9 + 65.0 °C (Predicted)[9]
Boiling Point Not available
[10]
Freely soluble in water and
- ] dimethyl sulfoxide; practically
Solubility Not available

insoluble in ethanol and
acetone.[9][10]

LogP (octanol-water)

-2.1 (Computed)[8]

-2.05[6]

pKa

Not available

10.62 + 0.70 (Predicted)[9]

Storage Conditions

2-8°C, keep in a dark place,

sealed in a dry container.[9]

2-8°C, keep in a dark place,

sealed in a dry container.[9]

Synonyms

lopromide D3 (methoxy D3),

lodopropamine-d3[3][8]

Ultravist, lopromidum([6]

Experimental Protocols

The primary application of lopromide-d3 is as an internal standard for the quantification of

lopromide in biological and environmental samples. The most common analytical technique for

this purpose is Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Protocol: Determination of lopromide in Aqueous
Samples using LC-MS/MS with lopromide-d3 as an
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Internal Standard

This protocol is based on methodologies for analyzing iodinated contrast media in water
samples.[2]

1. Objective: To quantify the concentration of lopromide in an aqueous sample (e.g.,
wastewater, surface water) using lopromide-d3 as an internal standard to correct for matrix
effects and variations in instrument response.

2. Materials and Reagents:

» lopromide analytical standard

» lopromide-d3 internal standard

o Deionized water

o Acetonitrile (HPLC grade)

e Formic acid (LC-MS grade)

e Sample vials

e Syringe filters (0.22 pum)

3. Instrumentation:

o High-Performance Liquid Chromatograph (HPLC) system (e.g., Agilent 1290 Infinity Il LC)[2]
e Tandem Mass Spectrometer (e.g., Agilent 6495 Triple Quadrupole LC/MS)[2]
o Analytical column suitable for polar compounds

4. Standard Preparation:

e Prepare a stock solution of lopromide and lopromide-d3 in deionized water.

o Create a series of calibration standards by spiking known concentrations of lopromide into
deionized water.
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Add a constant, known concentration of lopromide-d3 to each calibration standard and to
the unknown samples.

. Sample Preparation:
Collect the aqueous sample.
Filter the sample through a 0.22 um syringe filter to remove particulate matter.[2]

Spike the filtered sample with the lopromide-d3 internal standard solution to the same final
concentration as in the calibration standards.

. LC-MS/MS Analysis:
Liquid Chromatography:

o Inject a small volume (e.g., 10-100 pL) of the prepared sample or standard onto the LC
system.[2][11]

o Separate the analytes using a gradient elution program with mobile phases typically
consisting of water and acetonitrile with a formic acid modifier.

Mass Spectrometry:
o lonize the analytes using an electrospray ionization (ESI) source in positive ion mode.[6]

o Detect and quantify lopromide and lopromide-d3 using Multiple Reaction Monitoring
(MRM). This involves monitoring specific precursor-to-product ion transitions for each
compound to ensure high selectivity and sensitivity.

. Data Analysis:

Generate a calibration curve by plotting the ratio of the peak area of lopromide to the peak
area of lopromide-d3 against the concentration of lopromide for the calibration standards.

Calculate the concentration of lopromide in the unknown samples by using the measured
peak area ratio and interpolating from the calibration curve.
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Visualizations
Logical Relationship and Application

The following diagram illustrates the relationship between lopromide and lopromide-d3 and its
primary application as an internal standard in quantitative analysis.
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Caption: Logical diagram of lopromide-d3's role as an internal standard.

Experimental Workflow

This diagram outlines the typical experimental workflow for the quantitative analysis of
lopromide in an aqueous sample using lopromide-d3.
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Caption: Workflow for lopromide analysis using lopromide-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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